molecular formula C15H20ClNO2S B5766630 4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide

4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide

Cat. No. B5766630
M. Wt: 313.8 g/mol
InChI Key: KVJKUOMYBGQJIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as CCMS, and its chemical formula is C16H22ClNO2S.

Mechanism of Action

CCMS exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, CCMS reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
CCMS has been shown to possess significant anti-inflammatory, analgesic, and antipyretic effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. CCMS has also been shown to reduce the pain associated with inflammation and fever.

Advantages and Limitations for Lab Experiments

CCMS is a useful compound for laboratory experiments due to its potent anti-inflammatory and analgesic effects. However, its use is limited by its potential toxicity and side effects. Careful consideration must be given to the dosage and administration of CCMS in laboratory experiments.

Future Directions

CCMS has potential applications in various fields of science, including medicine, pharmacology, and biochemistry. Future research should focus on the development of new drugs based on CCMS and its derivatives. The potential toxicity and side effects of CCMS should also be further studied to determine its safety in clinical applications. Additionally, the mechanism of action of CCMS should be further elucidated to better understand its pharmacological effects.

Synthesis Methods

The synthesis of CCMS involves the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with 2-(1-cyclohexen-1-yl)ethylamine in the presence of a base. The reaction takes place under mild conditions and yields CCMS in good to excellent yields. The purification of CCMS involves recrystallization from a suitable solvent.

Scientific Research Applications

CCMS has been extensively studied for its potential applications in various fields of science. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. CCMS has been used in the development of new drugs for the treatment of various diseases, including cancer, arthritis, and inflammation.

properties

IUPAC Name

4-chloro-N-[2-(cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20ClNO2S/c1-12-11-14(7-8-15(12)16)20(18,19)17-10-9-13-5-3-2-4-6-13/h5,7-8,11,17H,2-4,6,9-10H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVJKUOMYBGQJIL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)NCCC2=CCCCC2)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20ClNO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-[2-(cyclohexen-1-yl)ethyl]-3-methylbenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.